Cas no 2171149-22-5 (2-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid)

• Product Name: 2-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid
• CAS No: 2171149-22-5
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6254540
• PubChem ID: 165449126
• Update Time: 2025-06-07

2-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid
• EN300-1509119
• 2-(2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetamido)acetic acid
• 2172210-78-3
• 2171242-73-0
• 2-(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetamido)acetic acid
• 2171149-22-5
• 2-(2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetamido)acetic acid
• EN300-1544656
• EN300-1570891

• Inchi： 1S/C26H29N3O6/c30-23(27-14-24(31)32)13-28-25(33)16-9-11-17(12-10-16)29-26(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,27,30)(H,28,33)(H,29,34)(H,31,32)
• InChI Key： QUMJFLPIROLGPV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(NCC(=O)O)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on 2-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid

2-(2-{(1R,4R)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic Acid: A Comprehensive Overview

2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid (CAS No. 2171149-22-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids and plays a crucial role in the synthesis of peptides and other biologically active molecules.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid allows for the selective protection of the amino group, facilitating the stepwise construction of complex peptide sequences.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid can be used as a key intermediate in the synthesis of cyclic peptides with potent anti-cancer properties. The unique structural features of this compound, including its cyclohexyl and acetamido moieties, contribute to its high stability and bioavailability.

In addition to its applications in cancer therapy, this compound has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco (UCSF) revealed that 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid can be effectively incorporated into peptides that target specific receptors involved in Alzheimer's disease. The ability to fine-tune the structure and function of these peptides through precise chemical modifications has opened new avenues for drug discovery.

The synthesis of 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid involves several well-established chemical reactions. The initial step typically involves the protection of the amino group using Fmoc chemistry, followed by the formation of the cyclohexylformamido moiety through a series of coupling reactions. The final step involves deprotection to yield the desired product. This multi-step process requires careful control over reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 533.6 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biochemical assays.

In terms of safety and handling, 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

The future prospects for 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid are promising. Ongoing research aims to further optimize its structure and explore its potential applications in areas such as drug delivery systems and diagnostic imaging agents. The ability to tailor its properties through chemical modifications makes it a versatile tool for researchers working at the intersection of chemistry and biology.

In conclusion, 2-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid (CAS No. 2171149-22-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block for the development of novel therapeutic agents and diagnostic tools.